Cas no 1603916-54-6 (3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-en-1-ol)

• Product Name: 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-en-1-ol
• CAS No: 1603916-54-6
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 6397651
• PubChem ID: 116016611
• Update Time: 2025-06-25

3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-en-1-ol
• 1603916-54-6
• EN300-1850781

• Inchi： 1S/C9H14N2O2/c1-7-8(5-4-6-12)9(13-3)11(2)10-7/h4-5,12H,6H2,1-3H3/b5-4+
• InChI Key： YKUULYYCCAKCGC-SNAWJCMRSA-N
• SMILES： O(C)C1=C(/C=C/CO)C(C)=NN1C

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 47.3Ų

Additional information on 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-en-1-ol

Introduction to 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-en-1-ol (CAS No. 1603916-54-6)

3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-en-1-ol, also known by its CAS number 1603916-54-6, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound is characterized by its unique structural features, including a pyrazole ring and a methoxy group, which contribute to its biological activity and chemical stability.

The molecular formula of 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-en-1-ol is C₁₀H₁₄O₂N₂, and it has a molecular weight of approximately 186.22 g/mol. The compound's structure consists of a propenol moiety attached to a substituted pyrazole ring, which is further functionalized with methoxy and methyl groups. These structural elements are crucial for its pharmacological properties and have been the focus of numerous studies aimed at understanding its mechanisms of action.

In the realm of medicinal chemistry, 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-en-1-ol has shown promise as a lead compound for the development of new therapeutic agents. Recent research has highlighted its potential as an inhibitor of specific enzymes and receptors involved in various disease pathways. For instance, studies have demonstrated that this compound can effectively inhibit the activity of certain kinases, which are key enzymes in signal transduction pathways implicated in cancer and inflammatory diseases.

The biological activity of 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-en-1-ol has been extensively investigated through in vitro and in vivo experiments. In cell culture studies, it has been shown to exhibit potent antiproliferative effects on cancer cell lines, suggesting its potential as an anticancer agent. Additionally, the compound has demonstrated anti-inflammatory properties by reducing the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The mechanism by which 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-en-1-ol exerts its biological effects is not yet fully understood. However, current research suggests that it may act through multiple pathways. One proposed mechanism involves the modulation of signaling cascades that regulate cell proliferation and survival. Another mechanism involves the inhibition of specific enzymes that are overexpressed in diseased tissues.

In addition to its therapeutic potential, 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)prop-2-en-1-o

The synthesis of 3-(5-methoxy-*1*,*3*-dimethyl-*1*H-pyrazol-*4*-yl)prop-*2*-en-*1*-o*l* (CAS No. 160396-*5*4-*6*) can be achieved through various methods, including multistep organic synthesis routes. One common approach involves the condensation of an appropriate aldehyde with a substituted hydrazine followed by subsequent modifications to introduce the methoxy and propenol functionalities. The synthetic route is well-documented in the literature and can be optimized for large-scale production.

The safety profile of 3-(5-methoxy-*1*,*3*-dimethyl-*1*H-pyrazol-*4*-yl)prop-*2*-en-*1*-o*l* (CAS No. 160396-*5*4-*6*) is an important consideration for its use in pharmaceutical applications. Preclinical studies have shown that it exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. However, further research is needed to fully evaluate its safety and efficacy in human subjects.

In conclusion, 3-(5-methoxy-*1*,*3*-dimethyl-*1*H-pyrazol-*4*-yl)prop-*2*-en-*1*-o*l* (CAS No. 160396-*5*4-*6*) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical development. Its unique structural features and biological activities make it an attractive candidate for further investigation and optimization as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.